1,2-Dihydro Prednicarbate 1,2-Dihydro Prednicarbate
Brand Name: Vulcanchem
CAS No.: 671225-26-6
VCID: VC0131913
InChI: InChI=1S/C27H38O8/c1-5-22(31)34-15-21(30)27(35-24(32)33-6-2)12-10-19-18-8-7-16-13-17(28)9-11-25(16,3)23(18)20(29)14-26(19,27)4/h13,18-20,23,29H,5-12,14-15H2,1-4H3/t18-,19-,20-,23+,25-,26-,27-/m0/s1
SMILES: CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)OC(=O)OCC
Molecular Formula: C27H38O8
Molecular Weight: 490.593

1,2-Dihydro Prednicarbate

CAS No.: 671225-26-6

Cat. No.: VC0131913

Molecular Formula: C27H38O8

Molecular Weight: 490.593

* For research use only. Not for human or veterinary use.

1,2-Dihydro Prednicarbate - 671225-26-6

Specification

CAS No. 671225-26-6
Molecular Formula C27H38O8
Molecular Weight 490.593
IUPAC Name [2-[(8S,9S,10R,11S,13S,14S,17R)-17-ethoxycarbonyloxy-11-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate
Standard InChI InChI=1S/C27H38O8/c1-5-22(31)34-15-21(30)27(35-24(32)33-6-2)12-10-19-18-8-7-16-13-17(28)9-11-25(16,3)23(18)20(29)14-26(19,27)4/h13,18-20,23,29H,5-12,14-15H2,1-4H3/t18-,19-,20-,23+,25-,26-,27-/m0/s1
Standard InChI Key BPAMAIXNRIHJGN-KAJVQRHHSA-N
SMILES CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)OC(=O)OCC

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